Cas no 1806341-83-2 (2-(Bromomethyl)-5-iodobenzo[d]oxazole)

• Product Name: 2-(Bromomethyl)-5-iodobenzo[d]oxazole
• CAS No: 1806341-83-2
• MF: C₈H₅BrINO
• MW: 337.939873456955
• CID: 4818204
• Update Time: 2025-05-19

2-(Bromomethyl)-5-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-iodobenzo[d]oxazole

• Inchi： 1S/C8H5BrINO/c9-4-8-11-6-3-5(10)1-2-7(6)12-8/h1-3H,4H2
• InChI Key： KQKUFHBVULTJKR-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N=C(CBr)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 3
• Topological Polar Surface Area: 26

Additional information on 2-(Bromomethyl)-5-iodobenzo[d]oxazole

Compound CAS No. 1806341-83-2: 2-(Bromomethyl)-5-iodobenzo[d]oxazole

The compound with CAS No. 1806341-83-2, known as 2-(Bromomethyl)-5-iodobenzo[d]oxazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzo[d]oxazoles, which are heterocyclic aromatic compounds with a fused benzene ring and an oxazole ring. The presence of bromine and iodine substituents at specific positions on the molecule imparts unique electronic and structural properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of benzo[d]oxazoles as versatile building blocks in drug discovery and material synthesis. The bromomethyl group at position 2 and the iodine substituent at position 5 create a highly functionalized structure that can be further modified to explore its biological and chemical properties. For instance, researchers have investigated the use of this compound in designing novel anti-cancer agents, where the bromomethyl group can serve as a site for further functionalization or conjugation with other bioactive moieties.

One of the most promising applications of 2-(Bromomethyl)-5-iodobenzo[d]oxazole lies in its role as a precursor for advanced materials. By leveraging its unique electronic properties, scientists have explored its use in the development of organic light-emitting diodes (OLEDs) and sensors. The iodine substituent, in particular, has been shown to enhance the molecule's ability to interact with external stimuli, making it a candidate for next-generation sensing technologies.

From a synthetic perspective, the preparation of benzo[d]oxazoles with halogen substituents like bromine and iodine involves multi-step reactions that require precise control over reaction conditions. The synthesis of 2-(Bromomethyl)-5-iodobenzo[d]oxazole typically begins with the formation of the benzo[d]oxazole core through cyclization reactions, followed by halogenation at specific positions. Recent advancements in catalytic methods have enabled higher yields and better selectivity in these reactions, paving the way for large-scale production.

In terms of biological activity, benzo[d]oxazoles have been reported to exhibit anti-inflammatory, anti-bacterial, and anti-fungal properties. The presence of halogen atoms like bromine and iodine can further modulate these activities by influencing the molecule's lipophilicity and electronic distribution. For example, studies have shown that 2-(Bromomethyl)-5-iodobenzo[d]oxazole demonstrates potent inhibitory effects against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

Moreover, the compound's ability to undergo various post-synthesis modifications has opened new avenues for exploring its applications in nanotechnology. By attaching functional groups to the bromomethyl or iodine positions, researchers can tailor the molecule's properties for specific uses such as drug delivery systems or nanosensors.

In conclusion, CAS No. 1806341-83-2 (2-(Bromomethyl)-5-iodobenzo[d]oxazole) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future innovations in medicine and materials science.